Cas no 2171152-82-0 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid)

• Product Name: 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid
• CAS No: 2171152-82-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5895586
• PubChem ID: 165569958
• Update Time: 2025-06-28

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid
• EN300-1581320
• 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]cyclopropane-1-carboxylic acid
• 2171152-82-0

• Inchi： 1S/C26H30N2O5/c1-3-8-17(15-23(29)28(2)26(13-14-26)24(30)31)27-25(32)33-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22H,3,8,13-16H2,1-2H3,(H,27,32)(H,30,31)/t17-/m0/s1
• InChI Key： HHCZRAVGHUVLKJ-KRWDZBQOSA-N
• SMILES： OC(C1(CC1)N(C)C(C[C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid

Compound CAS No: 2171152-82-0 - 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic Acid

The compound with CAS number 2171152-82-0, known as 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a cyclopropane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an N-methylhexanamide substituent. The stereochemistry at the chiral center (3S configuration) adds another layer of complexity and specificity to its properties.

The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during solid-phase synthesis. Its presence in this compound suggests that it may play a role in controlling reactivity or stability during synthetic processes or in biological systems. The N-methylhexanamide substituent introduces additional functionality, potentially influencing the compound's solubility, bioavailability, or interactions with biological targets.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their unique electronic and steric properties. These properties can lead to enhanced binding affinities and selectivity when targeting specific biological molecules such as enzymes or receptors. The integration of a cyclopropane ring into this compound's structure may therefore confer advantageous pharmacokinetic properties, making it a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, the construction of this compound likely involves a multi-step process that includes the formation of the cyclopropane ring, the introduction of the Fmoc group, and the attachment of the N-methylhexanamide substituent. Advanced techniques such as organometallic catalysis or click chemistry may be employed to achieve high yields and selectivity in these transformations.

From an applications standpoint, this compound could find use in areas ranging from peptide modification to materials science. Its stereochemistry and functional groups make it suitable for studying chiral recognition processes or for serving as a building block in more complex molecular architectures.

As research continues to uncover new roles for such specialized molecules, the potential for 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclopropane-1-carboxylic acid to contribute to innovative solutions in chemistry and beyond remains an exciting prospect.